Cas no 1419101-23-7 (6-oxa-3-azabicyclo[3.2.1]octan-8-ol)

• Product Name: 6-oxa-3-azabicyclo[3.2.1]octan-8-ol
• CAS No: 1419101-23-7
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 4596078
• Update Time: 2025-10-28

6-oxa-3-azabicyclo[3.2.1]octan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy-6-oxa-3-azabicyclo[3.2.1]octane
• 6-oxa-3-azabicyclo[3.2.1]octan-8-ol

• Inchi： 1S/C6H11NO2/c8-6-4-1-7-2-5(6)9-3-4/h4-8H,1-3H2
• InChI Key： TWEISKJFQUHRBG-UHFFFAOYSA-N
• SMILES： C12C(O)C(OC1)CNC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on 6-oxa-3-azabicyclo[3.2.1]octan-8-ol

6-Oxa-3-Azabicyclo[3.2.1]Octan-8-Ol: A Comprehensive Overview

The compound with CAS No 1419101-23-7, commonly referred to as 6-Oxa-3-Azabicyclo[3.2.1]Octan-8-Ol, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic ethers and is characterized by its bicyclo[3.2.1]octane framework, which provides it with a rigid and stable molecular structure. The presence of the oxa group (an oxygen atom within the ring) and the aza group (a nitrogen atom replacing a carbon atom) further enhances its chemical versatility, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 6-Oxa-3-Azabicyclo[3.2.1]Octan-8-Ol in drug discovery, particularly in the development of bioactive compounds with improved pharmacokinetic properties. Its rigid bicyclic structure allows for precise control over steric and electronic interactions, which are critical factors in determining a molecule's bioactivity. Researchers have explored its ability to act as a scaffold for designing small-molecule inhibitors targeting key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 6-Oxa-3-Azabicyclo[3.2.1]Octan-8-Ol involves a series of well-established organic reactions, including ring-closing metathesis and nucleophilic substitution. These methods have been optimized to achieve high yields and purity, ensuring that the compound is readily available for further research and development. The use of transition metal catalysts, such as ruthenium-based catalysts, has been pivotal in achieving efficient ring formation during the synthesis process.

In terms of applications, 6-Oxa-3-Azabicyclo[3.2.1]Octan-8-Ol has shown promise in materials science as well. Its ability to form stable covalent bonds with other molecules makes it a candidate for designing advanced materials with tailored properties, such as self-healing polymers and stimuli-responsive materials. Additionally, its unique structure has been exploited in the development of chiral catalysts, which are essential for asymmetric synthesis in organic chemistry.

Recent advancements in computational chemistry have also shed light on the electronic properties of 6-Oxa-3-Azabicyclo[3.2.1]Octan-8-Ol, providing insights into its reactivity and stability under various conditions. Quantum mechanical calculations have revealed that the compound exhibits a favorable balance between conjugation and strain energy, which contributes to its exceptional chemical stability.

Furthermore, the compound's ability to undergo various functional group transformations has made it an attractive starting material for medicinal chemists. By modifying specific positions on the bicyclic framework, researchers can generate derivatives with enhanced bioavailability and selectivity, paving the way for novel therapeutic agents.

In conclusion, 6-Oxa-3-Azabicyclo[3.2.1]Octan-8-Ol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and computational methods, positions it as a valuable tool for future innovations in drug discovery, materials science, and organic chemistry.